Cas no 2007920-71-8 (1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride
• CAS No: 2007920-71-8
• MF: C₉H₁₂Cl₂N₂
• MW: 219.110980033875
• MDL: MFCD30471034
• CID: 4633534
• PubChem ID: 127263753
• Update Time: 2025-09-21

1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)cyclobutanamine hydrochloride
• 181352
• 1-(6-chloropyridin-3-yl)cyclobutan-1-amine;hydrochloride
• EN300-6489478
• 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride
• AS-70254
• CS-0188504
• 1-(6-Chloro-3-pyridyl)cyclobutanamine hydrochloride
• MFCD30471034
• AB91077
• 1-(6-CHLOROPYRIDIN-3-YL)CYCLOBUTAN-1-AMINE HCL
• AKOS030629142
• 2007920-71-8

• MDL： MFCD30471034
• Inchi： 1S/C9H11ClN2.ClH/c10-8-3-2-7(6-12-8)9(11)4-1-5-9;/h2-3,6H,1,4-5,11H2;1H
• InChI Key： YTTDEUCRAFUYJL-UHFFFAOYSA-N
• SMILES： NC1(C2=CN=C(Cl)C=C2)CCC1.Cl

Computed Properties

• Exact Mass: 218.0377538g/mol
• Monoisotopic Mass: 218.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride

1-(6-Chloropyridin-3-yl)cyclobutan-1-amine hydrochloride: A Comprehensive Overview

CAS No 2007920-71-8, commonly referred to as 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we delve into the chemical characteristics, synthesis methods, pharmacological activities, and recent advancements associated with this compound.

The structure of 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride comprises a cyclobutane ring fused with a pyridine moiety, which is further substituted with a chlorine atom at the 6-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The hydrochloride salt form enhances its solubility in aqueous media, facilitating its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry, particularly due to their ability to modulate protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and disrupting them has emerged as a promising strategy for treating diseases such as cancer and neurodegenerative disorders. The cyclobutane ring in 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride is believed to contribute to its PPI-modulating activity by providing a rigid structure that can fit into specific binding pockets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the cyclobutane ring, ensuring high yields and enantioselectivity. These methods not only enhance the scalability of the synthesis but also pave the way for exploring related analogs with diverse substituents.

In terms of pharmacological activity, 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride has shown potential as a modulator of several therapeutic targets. For instance, preclinical studies have demonstrated its ability to inhibit certain kinases involved in oncogenic signaling pathways. Additionally, its role as a ligand for G-protein coupled receptors (GPCRs) has been explored, suggesting its utility in treating conditions such as inflammation and pain.

The toxicity profile of this compound has been evaluated in various animal models, revealing moderate acute toxicity with no significant organ-specific toxicity observed at therapeutic doses. These findings underscore its potential for further development into a clinical candidate. However, long-term toxicological studies are still required to fully assess its safety profile.

In conclusion, CAS No 2007920-71-8, or 1-(6-chloropyridin-3-yl)cyclobutan-1-amine hydrochloride, represents a promising compound with diverse applications in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methodologies and pharmacological insights, positions it as a valuable tool for addressing unmet medical needs.